Cas no 1259205-14-5 (2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide)

• Product Name: 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide
• CAS No: 1259205-14-5
• MF: C₁₇H₁₅Cl₂N₃O₃S
• MW: 412.290300607681
• CID: 6222725
• PubChem ID: 51133248
• Update Time: 2025-06-12

2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS032974148
• EN300-26612509
• 1259205-14-5
• Z1003463360
• 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide

• Inchi： 1S/C17H15Cl2N3O3S/c1-11-13(21-17(25-11)12-5-3-2-4-6-12)9-10-20-26(23,24)14-7-8-15(18)22-16(14)19/h2-8,20H,9-10H2,1H3
• InChI Key： BMQLXQWWPZUJHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)S(NCCC1=C(C)OC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 411.0211179g/mol
• Monoisotopic Mass: 411.0211179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide

Introduction to 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide (CAS No. 1259205-14-5)

2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide, also known by its CAS number 1259205-14-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a pyridine ring, a sulfonamide group, and a substituted oxazole moiety. These structural elements contribute to its diverse biological activities and make it a subject of interest for researchers in various scientific disciplines.

The chemical structure of 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide is particularly noteworthy for its potential in drug discovery and development. The presence of the pyridine ring and the sulfonamide group provides a strong foundation for designing molecules with specific pharmacological properties. The oxazole moiety, particularly when substituted with a phenyl and methyl group, adds further complexity and functionality to the molecule.

Recent studies have highlighted the biological activities of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide exhibits potent anti-inflammatory and analgesic properties. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. This makes it a valuable lead compound for further optimization and development in oncology research.

The mechanism of action of 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide is not yet fully understood, but preliminary data suggest that it may interact with multiple biological targets. For example, it has been shown to modulate the activity of certain enzymes involved in inflammation and cancer progression. Further research is needed to elucidate the exact molecular mechanisms underlying its biological effects.

The synthesis of 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a pyridine derivative with an appropriate sulfonamide precursor followed by functionalization to introduce the oxazole moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no clinical trials have been reported for 2,6-dichloro-N-[2-(5-methyl-2-phenyl-1,3-oxazol-4-y l)ethyl]pyridine - 3 - sulfonamide as of yet, preclinical studies have provided promising results that warrant further investigation. Researchers are currently working on optimizing the pharmacokinetic properties of the compound to enhance its therapeutic potential.

In conclusion, 2 , 6 - dichloro - N - [ 2 - ( 5 - methyl - 2 - phenyl - 1 , 3 - oxazol - 4 - yl ) ethyl ] pyridine - 3 - sulfonamide ( CAS No . 1 2 5 9 2 0 5 - 1 4 - 5 ) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.